Cas no 2172199-87-8 (2-amino-N,N,4,4-tetramethylpentane-1-sulfonamide)

• Product Name: 2-amino-N,N,4,4-tetramethylpentane-1-sulfonamide
• CAS No: 2172199-87-8
• MF: C₉H₂₂N₂O₂S
• MW: 222.348181247711
• CID: 5781308
• PubChem ID: 165519692
• Update Time: 2025-05-23

2-amino-N,N,4,4-tetramethylpentane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N,N,4,4-tetramethylpentane-1-sulfonamide
• EN300-1283735
• 2172199-87-8

• Inchi： 1S/C9H22N2O2S/c1-9(2,3)6-8(10)7-14(12,13)11(4)5/h8H,6-7,10H2,1-5H3
• InChI Key： LEWXWMSMJNYNDC-UHFFFAOYSA-N
• SMILES： S(CC(CC(C)(C)C)N)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 222.14019912g/mol
• Monoisotopic Mass: 222.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-amino-N,N,4,4-tetramethylpentane-1-sulfonamide

2-amino-N,N,4,4-tetramethylpentane-1-sulfonamide (CAS No. 2172199-87-8)

2-amino-N,N,4,4-tetramethylpentane-1-sulfonamide, also known by its CAS registry number CAS No. 2172199-87-8, is a versatile organic compound with a unique structure that makes it highly valuable in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamides, which are widely used as intermediates in the synthesis of drugs, agrochemicals, and other specialty chemicals. The molecule's structure features a sulfonamide group attached to a pentane chain with specific substituents that confer it with distinct chemical properties.

The chemical structure of 2-amino-N,N,4,4-tetramethylpentane-1-sulfonamide consists of a central pentane chain where the first carbon is substituted with a sulfonamide group (-SO₂NH). The second carbon bears an amino group (-NH₂), while the fourth carbon is substituted with two methyl groups (-CH₃). This arrangement provides the molecule with a balance of hydrophilic and hydrophobic characteristics, making it suitable for a wide range of applications. The presence of the sulfonamide group also imparts nucleophilic properties, which are advantageous in various chemical reactions.

Recent studies have highlighted the potential of 2-amino-N,N,4,4-tetramethylpentane-1-sulfonamide as an intermediate in the synthesis of bioactive compounds. Researchers have explored its role in the development of novel antibiotics and antiviral agents due to its ability to act as a nucleophile in substitution reactions. Additionally, this compound has been utilized in the synthesis of herbicides and fungicides, contributing to advancements in agricultural chemistry.

In terms of physical properties, CAS No. 2172199-87-8 exhibits good solubility in polar solvents such as water and methanol, while showing limited solubility in non-polar solvents like hexane. This property makes it ideal for use in aqueous reaction systems commonly employed in pharmaceutical manufacturing. The compound is also thermally stable under moderate conditions, allowing for its use in various industrial processes without degradation.

The synthesis of 2-amino-N,N,4,4-tetramethylpentane-1-sulfonamide typically involves multi-step reactions starting from readily available starting materials. One common approach involves the alkylation of an amino sulfonic acid derivative followed by methylations to introduce the required substituents. The reaction conditions are carefully optimized to ensure high yields and purity of the final product.

In recent years, there has been growing interest in exploring the catalytic applications of this compound. Studies have demonstrated its effectiveness as a catalyst in certain organic transformations, particularly those involving nucleophilic substitutions and additions. Its ability to facilitate these reactions under mild conditions has positioned it as a promising candidate for green chemistry initiatives.

The environmental impact of CAS No. 2172199-87-8 has also been a topic of research. Assessments indicate that it has low toxicity and minimal environmental persistence when properly managed. These attributes align with current trends toward sustainable chemical practices and eco-friendly product development.

In conclusion, 2-amino-N,N,4,4-tetramethylpentane-1-sulfonamide (CAS No. 2172199-87-8) is a multifaceted compound with significant potential across diverse industries. Its unique chemical structure and favorable properties make it an essential building block in modern chemistry. As research continues to uncover new applications and optimizations for this compound, its role in advancing science and technology is expected to grow further.